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Compound of Interest

Compound Name: MRTX1133

Cat. No.: B8221346 Get Quote

Essential safety protocols and operational guidance for researchers, scientists, and drug

development professionals working with MRTX1133, a potent KRAS G12D inhibitor.

This guide provides critical information for the safe handling, use, and disposal of MRTX1133
in a laboratory setting. Adherence to these procedures is paramount to ensure personnel safety

and maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
MRTX1133 is classified with specific hazards that necessitate the use of appropriate personal

protective equipment.[1][2] It is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[2][3] It is also harmful if swallowed[2].

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye Protection
Safety goggles with side

shields

Must be worn at all times in the

laboratory.

Hand Protection Protective gloves

Two pairs of chemotherapy-

rated gloves are

recommended, especially

when handling stock solutions.

Body Protection
Impervious laboratory coat or

gown

Should be resistant to

chemical permeation.

Respiratory Protection Suitable respirator (e.g., N95)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to avoid aerosol

inhalation.

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.

Physicochemical and Storage Information
Proper storage and understanding the solubility of MRTX1133 are crucial for experimental

success and safety.
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Parameter Value

CAS Number 2621928-55-8[1][2][4]

Molecular Formula C₃₃H₃₁F₃N₆O₂[3][4]

Molecular Weight 600.6 g/mol [4]

Appearance A solid[4]

Storage Temperature -20°C[4]

Stability ≥ 4 years at -20°C[4]

Solubility DMSO: 50 mg/mL[4]

Experimental Workflow for Safe Handling
The following workflow outlines the essential steps for safely handling MRTX1133, from

preparation to disposal.
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Experimental Workflow: MRTX1133 Handling

Preparation

Handling & Experimentation

Cleanup & Disposal

Don PPE

Prepare Workspace

Weigh Compound

Prepare Solutions

Conduct Experiment

Decontaminate Workspace

Doff PPE

Dispose Waste

Wash Hands
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MRTX1133 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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